N-([2,3'-bipyridin]-5-ylmethyl)-3-(2,3,4-trimethoxyphenyl)propanamide

• IUPAC Name: N-[(6-pyridin-3-ylpyridin-3-yl)methyl]-3-(2,3,4-trimethoxyphenyl)propanamide
• InChI: InChI=1S/C23H25N3O4/c1-28-20-10-7-17(22(29-2)23(20)30-3)8-11-21(27)26-14-16-6-9-19(25-13-16)18-5-4-12-24-15-18/h4-7,9-10,12-13,15H,8,11,14H2,1-3H3,(H,26,27)
• InChI Key: LZIWEMWOBZDDEG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)CCC(=O)NCC2=CN=C(C=C2)C3=CN=CC=C3)OC)OC
• Molecular Formula: C23H25N3O4
• Molecular Weight: 407.5 g/mol
• CAS No.: 2034208-92-7

Description

N-([2,3'-bipyridin]-5-ylmethyl)-3-(2,3,4-trimethoxyphenyl)propanamide is a useful research compound. Its molecular formula is C23H25N3O4 and its molecular weight is 407.47. The purity is usually 95%.
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Scientific Research Applications

Binding Behavior and Complex Formation

• Silver Colloid Binding : N-(2,2'-bipyridin-5-ylmethyl)-5-(1,2-dithiolan-3-yl)pentanamide, a related compound, has been synthesized and its behavior with silver colloid binding was studied. The results showed minimal contribution from the dithiolated alkyl chains in the spectra, with the spectra dominated by the characteristic peaks of a metalated 2,2'-bipyridyl group. This indicates potential applications in surface-enhanced Raman spectroscopy (SERS) for detecting metal complexes (Montgomery et al., 2011).

Antitumor Properties

• Anticancer Activity : Compounds similar to N-([2,3'-bipyridin]-5-ylmethyl)-3-(2,3,4-trimethoxyphenyl)propanamide, specifically 2-[(3-substituted-4(3H)-quinazolin-2-yl)thio]-N-(3,4,5-trimethoxyphenyl)acetamide, have been evaluated for their anticancer activity. These compounds demonstrated significant broad-spectrum antitumor efficiency against various cancer cell lines, highlighting their potential in anticancer research (Mohamed et al., 2016).

Herbicidal Activity

• Herbicidal Use : this compound and similar compounds have been investigated for their herbicidal activity. The research has shown effectiveness in this area, opening avenues for potential applications in agriculture (Liu et al., 2008).

Protein and DNA Binding

• Protein and DNA Interaction : Dinuclear gold(III) complexes with bipyridyl ligands, which are structurally related to this compound, have been analyzed for their interactions with proteins and DNA. These interactions are significant for understanding the mechanistic implications in biological systems and potential therapeutic applications (Casini et al., 2006).

Antimicrobial Activity

• Antimicrobial Effects : The structural analogs of this compound have shown notable antimicrobial activity against various bacteria and fungi species, indicating the compound's potential in developing new antimicrobial agents (Evren et al., 2020).